N-[(3-methylpyridin-2-yl)carbamothioyl]thiophene-2-carboxamide

• Molecular Formula: C12H11N3OS2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: N-[(3-methylpyridin-2-yl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H11N3OS2/c1-8-4-2-6-13-10(8)14-12(17)15-11(16)9-5-3-7-18-9/h2-7H,1H3,(H2,13,14,15,16,17)
• InChI Key: NCBSEFLBPQTPAA-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC=CS2

Description

N-[(3-methylpyridin-2-yl)carbamothioyl]thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly referred to as MPTC and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPTC is not fully understood. However, it has been suggested that MPTC may exert its antitumor activity by inhibiting the activity of enzymes involved in DNA replication and repair. MPTC has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
MPTC has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. MPTC has also been shown to exhibit anti-inflammatory activity and has been investigated for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTC in lab experiments is its relatively simple synthesis method. MPTC is also stable under normal laboratory conditions. However, one of the limitations of using MPTC in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several areas of future research that could be pursued with regards to MPTC. One area of research could be to investigate the potential use of MPTC in the treatment of other types of cancer. Another area of research could be to investigate the potential use of MPTC in the treatment of other neurodegenerative diseases. Finally, further studies could be conducted to elucidate the mechanism of action of MPTC.

Synthesis Methods

The synthesis of MPTC involves the reaction of 2-amino-3-methylpyridine with carbon disulfide to form the corresponding dithiocarbamate. The dithiocarbamate is then reacted with thiophene-2-carboxylic acid to obtain MPTC.

Scientific Research Applications

MPTC has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor activity and has been investigated as a potential anticancer agent. MPTC has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.